Cas no 2172621-12-2 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-3-yl}butanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-3-yl}butanoic acid
• CAS No: 2172621-12-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6429539
• PubChem ID: 165825023
• Update Time: 2025-06-09

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-3-yl}butanoic acid
• EN300-1498246
• 2172621-12-2
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]piperidin-3-yl}butanoic acid

• Inchi： 1S/C28H32N2O5/c1-19(16-27(32)33)20-8-7-15-30(17-20)26(31)13-6-14-29-28(34)35-18-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-6,9-13,19-20,25H,7-8,14-18H2,1H3,(H,29,34)(H,32,33)/b13-6+
• InChI Key： NQKJXGYVTPPMTN-AWNIVKPZSA-N
• SMILES： O=C(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-3-yl}butanoic acid

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-3-yl}butanoic acid (CAS No. 2172621-12-2): A Comprehensive Overview

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-3-yl}butanoic acid (CAS No. 2172621-12-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The molecular formula of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-3-yl}butanoic acid is C₃₀H₃₅N₃O₅, with a molecular weight of approximately 509.61 g/mol. The compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to an amino group, which is a common strategy in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The presence of the Fmoc group also imparts specific solubility and stability properties to the molecule.

The structure of this compound includes a piperidine ring, which is a key component in many biologically active molecules due to its ability to form hydrogen bonds and interact with various biological targets. The butanoic acid moiety at the C3 position of the piperidine ring adds carboxylic acid functionality, which can be crucial for pharmacological activity and metabolic stability.

Synthesis Methods

The synthesis of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-3-yl}butanoic acid typically involves multi-step processes, often starting from readily available starting materials. One common approach is to begin with a protected piperidine derivative, such as Fmoc-piperidine, and then introduce the butanoic acid moiety through esterification or amidation reactions. The double bond in the butenoyl group can be introduced via Wittig or Horner-Wadsworth-Emmons reactions, followed by deprotection steps to remove the Fmoc group if necessary.

Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions. For example, the use of transition-metal catalysts and microwave-assisted synthesis has shown promise in reducing reaction times and enhancing product purity. These developments are crucial for scaling up the production of this compound for further research and potential clinical applications.

Biological Activities

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-3-yl}butanoic acid has been studied for its potential biological activities, particularly in the context of protein-protein interactions and enzyme inhibition. One notable application is its use as a lead compound in the development of inhibitors for specific proteases involved in various diseases, including cancer and neurodegenerative disorders.

In vitro studies have demonstrated that this compound can selectively bind to target proteins with high affinity, disrupting critical interactions that are essential for disease progression. For instance, it has shown promising inhibitory effects on matrix metalloproteinases (MMPs), which are key enzymes involved in tissue remodeling and tumor metastasis. Additionally, preliminary data suggest that it may have anti-inflammatory properties by modulating cytokine production and signaling pathways.

Clinical Potential and Research Developments

The clinical potential of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-3-yl}butanoic acid is an active area of research. Several preclinical studies have evaluated its efficacy in animal models of various diseases. For example, in a mouse model of Alzheimer's disease, this compound was found to reduce amyloid-beta plaque formation and improve cognitive function. Similarly, in cancer models, it has shown antitumor activity by inhibiting angiogenesis and inducing apoptosis in cancer cells.

To further explore its therapeutic potential, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials are crucial for determining optimal dosing regimens, identifying potential side effects, and evaluating long-term outcomes. Early results from phase I trials have been promising, with no major adverse events reported at therapeutic doses.

Conclusion

3-{1-4-({(9H-fluoren-9-y l)methoxycarbonyl}amino)but - 2 - enoylpiperidin - 3 - yl}butanoic acid (CAS No. 2172621 - 12 - 2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable lead molecule for further drug development. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various disease areas.